Cas no 122-07-6 ((2,2-dimethoxyethyl)(methyl)amine)

• Product Name: (2,2-dimethoxyethyl)(methyl)amine
• CAS No: 122-07-6
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• MDL: MFCD00008485
• CID: 36026
• PubChem ID: 8503
• Update Time: 2025-04-18

(2,2-dimethoxyethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethoxy-N-methylethanamine
• 1,1-Dimethoxy-2-methylaminoethane
• N-Methylaminoacetaldehyde dimethyl acetal
• 2,2-dimethoxyethylmethylamine
• (Methylamino)acetaldehyde dimethyl acetal
• Methylaminoacetaldehyde dimethyl acetal
• MethylaMinoacetaldehyde
• Methylaminoacetaldehyde dimethyl acetal(MADDAMA)
• 2,2-Dimethoxy-N-methylethylamine
• N-(2,2-Dimethoxyethyl)methylamine
• Thiamazole impurity A
• 1,1-Dimethoxy-2-(methylamino)-ethane
• Methylaminoacetaldeh
• METHYLAMINODIMETHYLACETAL
• Methimazole Related Compound A
• 2,2-Dimethoxyethyl(methyl)amine
• Methyl(2,2-dimethoxyethyl)amine
• 2,2-dimethoxy-n-methyl-ethanamin
• N-Methyl-2,2-dimethoxyethylamine
• Ethanamine, 2,2-dimethoxy-N-methyl-
• (2,2-dimethoxyethyl)(methyl)amine
• 2-(Methylamino)acetaldehyde dimethyl acetal
• Acetaldehyde, (methylamino)-, dimethyl acetal
• 6V8Q54KHCL
• HUMIEJNVCICTPJ-UHFFFAOYSA-N
• 2,2-dimethoxy-N-meth
• Methylamino)Acetaldehyde Dimethyl Acetal
• Ethanamine,2-dimethoxy-N-methyl-
• (2,2-dimethoxyethyl)methylamine
• SB75556
• (N-methyl-amino)-acetaldehyde dimethyl acetal
• M0884
• (N-METHYLAMINO)ACETALDEHYDE DIMETHYL ACETAL
• HSDB 5406
• (Methylamino)acetaldehyde dimethyl acetal, 97%
• NSC-66270
• 1-(methylamino)-2,2-dimethoxyethane
• (methylamino)-acetaldehyde dimethylacetal
• 2,2-Dimethoxy-N-methylethanamine; Methimazole Related Compound A; Thiamazole Impurity A
• AMY41272
• (2,2-dimethoxy-ethyl)-methylamine
• (N-methylamino)-acetaldehyde dimethyl acetal
• EN300-114193
• FT-0631697
• NS00005724
• methylamino acetaldehyde dimethyl acetal
• (methylamino)acetaldehyde dimethylacetal
• 2,2-dimethoxy-N-methylethan-1-amine
• Q27265573
• F0001-0355
• Thiamazole impurity A, European Pharmacopoeia (EP) Reference Standard
• DTXSID3051620
• SARCOSINAL DIMETHYL ACETAL
• MFCD00008485
• (2,2-Dimethoxy-ethyl)-methyl-amine
• AKOS009064862
• THIAMAZOLE IMPURITY A [EP IMPURITY]
• N-Methyl-2,2-dimethoxyethanamine
• N-methylaminoacetaldehyde dimethylacetal
• EC 204-520-0
• UNII-6V8Q54KHCL
• METHYLAMINOACETALDEHYDE DIMETHYLACETAL
• 2,2-dimethoxy-N-methyl-ethanamine
• NSC 66270
• 2,2-Dimethoxy-N-methylethanamine #
• N-(2,2-dimethoxyethyl) methanamine
• VS-08583
• N-(2,2-dimethoxyethyl)-N-methylamine
• CS-W011213
• SCHEMBL356543
• Z138091358
• N-(2,2-dimethoxyethyl)methanamine
• N-Methyl-N-2,2-dimethoxyethylamine
• InChI=1/C5H13NO2/c1-6-4-5(7-2)8-3/h5-6H,4H2,1-3H3
• 122-07-6
• HUMIEJNVCICTPJ-UHFFFAOYSA-
• 2,2-DIMETHOXYETHYL(METHYL)AMINE [HSDB]
• W-108438
• NSC66270
• EINECS 204-520-0
• DB-041648
• BBL027717
• STK802333
• 204-520-0
• NMethylaminoacetaldehyde dimethyl acetal
• Ethanamine, 2,2dimethoxyNmethyl
• 2(Methylamino)acetaldehyde dimethyl acetal
• THIAMAZOLE IMPURITY A (EP IMPURITY)
• Acetaldehyde, (methylamino), dimethyl acetal
• DTXCID4030172
• Acetaldehyde, (methylamino)-, dimethyl acetal (8CI)

• MDL： MFCD00008485
• Inchi： 1S/C5H13NO2/c1-6-4-5(7-2)8-3/h5-6H,4H2,1-3H3
• InChI Key： HUMIEJNVCICTPJ-UHFFFAOYSA-N
• SMILES： O(C)C(CNC)OC
• BRN： 605322

Computed Properties

• Exact Mass: 119.09500
• Monoisotopic Mass: 119.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 30.5

Experimental Properties

• Color/Form: Yellow needle or powder
• Density: 0.928 g/mL at 25 °C(lit.)
• Melting Point: -73°C
• Boiling Point: 140 °C(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.414(lit.)
• PH: 10.9 (10g/l, H2O, 20℃)
• Water Partition Coefficient: miscible
• PSA: 30.49000
• LogP: 0.21560
• Sensitiveness: Air Sensitive
• FEMA: 2341
• Solubility: Water soluble miscible
• Vapor Pressure: 6.3±0.2 mmHg at 25°C

(2,2-dimethoxyethyl)(methyl)amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36
• Safety Instruction： S26-S36-S37/39-S16
• FLUKA BRAND F CODES：2-10
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone